![molecular formula C25H20N2O2 B3458413 N-{3-[(2-methylbenzoyl)amino]phenyl}-2-naphthamide](/img/structure/B3458413.png)
N-{3-[(2-methylbenzoyl)amino]phenyl}-2-naphthamide
Overview
Description
N-{3-[(2-methylbenzoyl)amino]phenyl}-2-naphthamide, also known as MNPA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. MNPA belongs to the family of naphthamides, which are known for their diverse biological activities. In
Mechanism of Action
The mechanism of action of N-{3-[(2-methylbenzoyl)amino]phenyl}-2-naphthamide involves the inhibition of the proteasome, a cellular complex responsible for degrading proteins. By inhibiting the proteasome, this compound leads to the accumulation of misfolded and damaged proteins in cancer cells, ultimately leading to their death. This compound has also been shown to inhibit the activity of NF-kB, a transcription factor that promotes cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. This compound induces the accumulation of ubiquitinated proteins, which are markers of proteasome inhibition. This compound also leads to the activation of caspases, which are enzymes involved in the process of apoptosis. In addition, this compound has been shown to reduce the levels of several proteins involved in cancer progression, such as cyclin D1 and Bcl-2.
Advantages and Limitations for Lab Experiments
N-{3-[(2-methylbenzoyl)amino]phenyl}-2-naphthamide has several advantages for lab experiments. This compound is stable under normal laboratory conditions and can be stored for extended periods without degradation. This compound is also soluble in a variety of solvents, allowing for easy preparation of stock solutions. However, this compound has some limitations for lab experiments. This compound is relatively expensive compared to other compounds used in cancer research. This compound is also not very water-soluble, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on N-{3-[(2-methylbenzoyl)amino]phenyl}-2-naphthamide. One area of research is the optimization of the synthesis method to improve the yield of this compound. Another area of research is the exploration of the potential of this compound as a therapeutic agent for other diseases, such as neurodegenerative disorders. Furthermore, the combination of this compound with other chemotherapeutic agents could be explored to enhance its efficacy. Finally, the development of this compound analogs with improved pharmacokinetic properties could lead to the development of more potent and selective proteasome inhibitors.
Scientific Research Applications
N-{3-[(2-methylbenzoyl)amino]phenyl}-2-naphthamide has been studied extensively for its potential therapeutic applications, particularly in the field of cancer research. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. This compound achieves this by inducing apoptosis, a process of programmed cell death, in cancer cells. This compound has also been found to inhibit the migration and invasion of cancer cells, which are crucial steps in cancer metastasis.
Properties
IUPAC Name |
N-[3-[(2-methylbenzoyl)amino]phenyl]naphthalene-2-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20N2O2/c1-17-7-2-5-12-23(17)25(29)27-22-11-6-10-21(16-22)26-24(28)20-14-13-18-8-3-4-9-19(18)15-20/h2-16H,1H3,(H,26,28)(H,27,29) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNTVUUKVIXJZPP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)NC(=O)C3=CC4=CC=CC=C4C=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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